TECHNETIUM MEDRONATE

• CAS No.: 101488-09-9
• Product Name: TECHNETIUM MEDRONATE
• Molecular Formula: CH3(CH2)5COOH; C7H14O2; C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: heptanoic acid
• Standard InChI: InChI=1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)
• Standard InChIKey: MNWFXJYAOYHMED-UHFFFAOYSA-N
• SMILES: CCCCCCC(=O)O
• Canonical SMILES: CCCCCCC(=O)O
• Boiling Point: 432 to 473 °F at 760 mm Hg (NTP, 1992); 222.2 °C; 223 °C
• Colorform: CLEAR OILY LIQUID
• Density: 0.92 at 68 °F (USCG, 1999); d204 0.92; 0.9181 at 20 °C/4 °C; Relative density (water = 1): 0.9; 0.915-0.920 (20°/20°)
• Flash Point: greater than 235 °F (NTP, 1992); 110 °C (open cup) ... 118 °C (closed cup); near 200 °F; >110 °C c.c.
• Melting Point: 16 °F (NTP, 1992); -7.5 °C; Mp -9 °; -7.17 °C; -7.5°C
• Physical Description: Heptanoic acid appears as a colorless liquid with a pungent odor. Less dense than water and poorly soluble in water. Hence floats on water. Very corrosive. Contact may likely burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Flash point near 200°F.; Liquid; OtherSolid, Liquid; Liquid; CLEAR OILY LIQUID.; colourless oily liquid/ disagreeable rancid, sour, fatty odou
• Description: Heptanoic Acid is an aliphatic carboxylic acid, also known as enanthic acid, used in the synthesis of esters for products such as fragrances and artificial flavor preparations.; Heptanoic acid appears as a colorless liquid with a pungent odor. Less dense than water and poorly soluble in water. Hence floats on water. Very corrosive. Contact may likely burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Flash point near 200°F.; Heptanoic acid is a C7, straight-chain fatty acid that contributes to the odour of some rancid oils. Used in the preparation of esters for the fragrance industry, and as an additive in cigarettes. It has a role as a plant metabolite. It is a medium-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a heptanoate.
• Solubility: 1 to 10 mg/mL at 73° F (NTP, 1992); 0.02 M; 2.82 mg/mL at 25 °C; Solubility in water = 0.2419 g/100 mL water at 15 °C; soluble in ethanol, ether, DMF, dimethyl sulfoxide.; SOL IN ACETONE, NITRIC ACID; Slightyl soluble in carbon tetrachloride; soluble in acetone; In water, 2.82X10+3 mg/L at 25 °C; 2.82 mg/mL; Solubility in water, g/100ml at 15 °C: 0.242; slightly soluble in water; soluble in alcohol, ether, acetone, nitric acid, and dimethyl sulfoxide
• Synonyms: TECHNETIUM MEDRONATE
• Vapor Pressure: 1 mm Hg at 172 °F ; 100 mm Hg at 320° F; 760 mm Hg at 430.7° F (NTP, 1992); 0.01 mmHg; 1.07X10-2 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 1.3
• PubChem Compound: 8094
• Last Modified: Nov 11 2021